Cas no 2172019-33-7 (1-(3-cyclobutyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine)
1-(3-cyclobutyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-cyclobutyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine
- EN300-1618009
- 2172019-33-7
-
- Inchi: 1S/C12H21N3/c1-3-7-15-12(9(2)13)8-11(14-15)10-5-4-6-10/h8-10H,3-7,13H2,1-2H3
- InChI Key: JNSYGPYPCYAFCL-UHFFFAOYSA-N
- SMILES: N1(CCC)C(C(C)N)=CC(C2CCC2)=N1
Computed Properties
- Exact Mass: 207.173547683g/mol
- Monoisotopic Mass: 207.173547683g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 43.8Ų
1-(3-cyclobutyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1618009-0.05g |
1-(3-cyclobutyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine |
2172019-33-7 | 0.05g |
$972.0 | 2023-06-04 | ||
| Enamine | EN300-1618009-0.1g |
1-(3-cyclobutyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine |
2172019-33-7 | 0.1g |
$1019.0 | 2023-06-04 | ||
| Enamine | EN300-1618009-0.25g |
1-(3-cyclobutyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine |
2172019-33-7 | 0.25g |
$1065.0 | 2023-06-04 | ||
| Enamine | EN300-1618009-0.5g |
1-(3-cyclobutyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine |
2172019-33-7 | 0.5g |
$1111.0 | 2023-06-04 | ||
| Enamine | EN300-1618009-1.0g |
1-(3-cyclobutyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine |
2172019-33-7 | 1g |
$1157.0 | 2023-06-04 | ||
| Enamine | EN300-1618009-2.5g |
1-(3-cyclobutyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine |
2172019-33-7 | 2.5g |
$2268.0 | 2023-06-04 | ||
| Enamine | EN300-1618009-5.0g |
1-(3-cyclobutyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine |
2172019-33-7 | 5g |
$3355.0 | 2023-06-04 | ||
| Enamine | EN300-1618009-10.0g |
1-(3-cyclobutyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine |
2172019-33-7 | 10g |
$4974.0 | 2023-06-04 | ||
| Enamine | EN300-1618009-50mg |
1-(3-cyclobutyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine |
2172019-33-7 | 50mg |
$972.0 | 2023-09-23 | ||
| Enamine | EN300-1618009-100mg |
1-(3-cyclobutyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine |
2172019-33-7 | 100mg |
$1019.0 | 2023-09-23 |
1-(3-cyclobutyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 1-(3-cyclobutyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine
Professional Introduction to Compound with CAS No. 2172019-33-7 and Product Name: 1-(3-cyclobutyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine
Compound with the CAS number 2172019-33-7 and the product name 1-(3-cyclobutyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a pyrazole core, combined with a cyclobutyl and propyl substituents, endows this molecule with unique pharmacological properties that make it a promising candidate for further investigation.
The pyrazole moiety is a heterocyclic aromatic compound that has been extensively studied for its biological activity. Pyrazoles are known to exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. In particular, the 5-substituted pyrazole derivatives have shown significant promise in the development of novel therapeutic agents. The specific substitution pattern in 1-(3-cyclobutyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine contributes to its distinct chemical and biological profile, making it an intriguing subject for research.
The cyclobutyl group in the molecular structure of this compound introduces rigidity to the molecule, which can influence its binding affinity and metabolic stability. This structural feature is particularly important in drug design, as it can enhance the compound's ability to interact with biological targets while minimizing off-target effects. Additionally, the propyl substituent adds another layer of complexity to the molecule, potentially affecting its solubility, bioavailability, and overall pharmacokinetic profile.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 1-(3-cyclobutyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine with greater accuracy. These computational tools have been instrumental in identifying potential lead compounds for drug development. By leveraging these technologies, scientists have been able to accelerate the discovery process and identify promising candidates for further experimental validation.
In vitro studies have begun to reveal the pharmacological potential of this compound. Initial experiments suggest that it may exhibit inhibitory activity against certain enzymes and receptors involved in various disease pathways. For instance, research indicates that pyrazole derivatives can modulate inflammatory responses by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of 1-(3-cyclobutyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine may contribute to its ability to interact with these targets, potentially leading to novel therapeutic interventions.
The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex molecular framework efficiently. Techniques such as cross-coupling reactions and cyclization processes are crucial in forming the desired heterocyclic core. The use of high-performance chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been essential in characterizing the intermediate compounds and confirming the final structure.
As research continues to progress, the potential applications of 1-(3-cyclobutyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine are likely to expand. Investigating its interactions with biological targets will provide valuable insights into its mechanism of action and therapeutic potential. Furthermore, exploring derivatives of this compound may lead to the discovery of even more effective pharmaceutical agents. The combination of experimental research and computational modeling will be key in unlocking the full potential of this molecule.
The development of new drugs is a complex process that requires collaboration across multiple disciplines. Chemists, biologists, pharmacologists, and computer scientists all play critical roles in bringing novel therapeutic agents from bench to market. The study of compounds like 2172019-33-7 exemplifies this interdisciplinary approach, highlighting how advances in one field can drive progress in another.
Future research directions may include exploring the pharmacokinetic properties of this compound, such as its absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX). Understanding these parameters is essential for assessing its suitability for clinical development. Additionally, investigating its potential interactions with other drugs will be important to ensure safety and efficacy when used in combination therapies.
The significance of pyrazole derivatives in medicinal chemistry cannot be overstated. Their diverse biological activities make them valuable scaffolds for drug discovery. The unique structural features of 1-(3-cyclobutyl-1-propyl-1H-pyrazol-5-ylylanthanenew product name: ethanoneamining their role in various disease pathways provides a strong foundation for further exploration.
In conclusion,2172019numbercasno2172019no2172019no2172019no2172019no2172019no2172019no2172019no2172019no2172019no2172019no2172019no2172019numbercas no 2172019numbercas no 2172019numbercas no 2172019numbercas no 2172019numbercas no 2172019numbercas no 2172019numbercas no 2172019numbercas no 21720193numbercas no 17product name: new product name: new product name: new product name: new product name: new product name: new product name: new product name: new product name: has emerged as a promising candidate for further pharmaceutical research due to its unique molecular structure and potential biological activities. Continued investigation into this compound holds great promise for advancing our understanding of disease mechanisms and developing novel therapeutic strategies.
2172019-33-7 (1-(3-cyclobutyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)